4-(Allyloxy)-6-chloroindane

• Molecular Formula: C12H13ClO
• Molecular Weight: 208.68 g/mol
• IUPAC Name: 6-chloro-4-prop-2-enoxy-2,3-dihydro-1H-indene
• InChI: InChI=1S/C12H13ClO/c1-2-6-14-12-8-10(13)7-9-4-3-5-11(9)12/h2,7-8H,1,3-6H2
• InChI Key: FSHSZHNFHUXXAE-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC(=CC2=C1CCC2)Cl

Description

4-(Allyloxy)-6-chloroindane is a substituted indane derivative featuring an allyloxy group at the 4-position and a chlorine atom at the 6-position.

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key analogs of 4-(Allyloxy)-6-chloroindane, focusing on substituted pyrimidines, coumarins, and indane derivatives from the evidence:

Compound Name	Structure	Key Features	Applications/Reactivity	Reference
4-(Allyloxy)-6-chloroindane	Indane core with Cl and allyloxy substituents	Potential pharmacophore; allyloxy group enables conjugation or polymerization	Hypothesized use in drug discovery or materials	N/A (hypothetical)
6-Allyloxy-4-methylcoumarin	Coumarin derivative	Allyloxy group at 6-position, methyl at 4-position; soluble in chloroform	Fluorescent probes, enzyme inhibitors
4-Chloro-6-(methoxymethyl)pyrimidine	Pyrimidine derivative	Chlorine at 4-position, methoxymethyl at 6-position; high synthetic utility	Intermediate in agrochemicals or pharmaceuticals
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Pyrimidine-carboxylic acid	Chlorine and methyl groups; acidic functional group	Ligand design, coordination chemistry

Physicochemical Properties

• Melting Points: 6-Allyloxy-4-methylcoumarin exhibits a melting point of 72.8–75°C, typical for coumarin derivatives with nonpolar substituents . Pyrimidine analogs like 4-Chloro-6-(methoxymethyl)pyrimidine are likely liquids or low-melting solids due to smaller aromatic systems and flexible substituents . 4-(Allyloxy)-6-chloroindane is hypothesized to have a melting point >100°C, similar to indane derivatives with halogen and alkoxy groups.

• Solubility :

  • Allyloxy-substituted coumarins (e.g., 6-Allyloxy-4-methylcoumarin) dissolve readily in chloroform, suggesting moderate polarity .
  • Chlorinated pyrimidines may exhibit variable solubility depending on substituents; carboxylic acid derivatives (e.g., 2-Chloro-6-methylpyrimidine-4-carboxylic acid) are water-soluble at neutral pH .

Pharmacological and Industrial Relevance

• Pyrimidine Derivatives : Chlorinated pyrimidines are widely used in drug discovery (e.g., kinase inhibitors) due to their ability to mimic purine bases .
• Coumarins : Allyloxy-substituted coumarins serve as fluorescent tags or anticoagulants, suggesting that 4-(Allyloxy)-6-chloroindane might find roles in bioimaging or enzyme modulation .